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Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser technische Leitfaden bietet eine eingehende Untersuchung der thermischen Stabilitat
von Ammoniumfumarat, einer Verbindung von zunehmendem Interesse im pharmazeutischen
Bereich. Das Verstandnis des thermischen Verhaltens von pharmazeutischen Wirkstoffen und
Hilfsstoffen ist flr die Gewéahrleistung der Produktqualitat, -sicherheit und -wirksamkeit von
entscheidender Bedeutung. In diesem Dokument werden die wichtigsten thermischen
Eigenschaften von Ammoniumfumarat, detaillierte Versuchsprotokolle fir dessen Analyse und
die potenziellen Zersetzungswege zusammengefasst.

Einleitung

Ammoniumfumarat, das Ammoniumsalz der Fumarséaure, wird in verschiedenen industriellen
Anwendungen eingesetzt, unter anderem als Lebensmittelzusatzstoff (E368). In der
pharmazeutischen Industrie wird es als potenzieller Gegenion zur Salzbildung von
pharmazeutischen Wirkstoffen (APIs) untersucht, um deren physikochemische Eigenschaften
wie Loslichkeit und Stabilitét zu verbessern. Die thermische Stabilitat ist ein kritischer
Parameter, der die Herstellungs-, Verarbeitungs- und Lagerbedingungen eines Arzneimittels
beeinflusst. Instabilitat bei erhéhten Temperaturen kann zum Abbau des Wirkstoffs, zum Verlust
der Wirksamkeit und zur Bildung potenziell toxischer Verunreinigungen fihren.

Thermische Analyse von Ammoniumfumarat:
Quantitative Daten
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Die thermische Stabilitdt von Ammoniumfumarat wird hauptsachlich mittels
thermogravimetrischer Analyse (TGA) und dynamischer Differenzkalorimetrie (DSC)
untersucht. Diese Techniken liefern wertvolle Informationen tber Massenveranderungen und
thermische Ereignisse als Funktion der Temperatur.

Obwohl in der 6ffentlich zugénglichen Literatur spezifische TGA/DSC-Kurven fur
Ammoniumfumarat nur begrenzt verfigbar sind, deuten verschiedene Quellen auf dessen
thermisches Verhalten hin. Ein Patent legt nahe, dass Ammoniumfumarat nicht bei
Temperaturen tber 70 °C getrocknet werden sollte, was auf eine mégliche Zersetzung bei
hoéheren Temperaturen hindeutet.[1] Eine andere Quelle gibt an, dass Ammoniumfumarat bei
287 °C vollstandig verdampft. Im Gegensatz dazu wird in einer kommerziellen Quelle erwahnt,
dass Diammoniumfumarat Schmelzpunkte von tiber 200 °C aufweist, was durch
thermogravimetrische Analyse bestatigt wurde, jedoch ohne Bereitstellung der eigentlichen
Daten.[2]

Zum Vergleich zeigt die Fumarsaure selbst einen signifikanten Massenverlust ab etwa 170 °C
und eine Sublimation mit einem starken endothermen Peak bei 273 °C. Die vollstéandige
Zersetzung wird bei etwa 300 °C beobachtet.[3][4]

Tabelle 1: Zusammenfassung der thermischen Eigenschaften von Ammoniumfumarat und
verwandten Verbindungen
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Detaillierte Versuchsprotokolle

Die folgenden Protokolle beschreiben die Standardmethoden zur Durchfiihrung der

thermogravimetrischen Analyse und der dynamischen Differenzkalorimetrie fur

pharmazeutische Salze wie Ammoniumfumarat.[5][6][7][8]

Thermogravimetrische Analyse (TGA)
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Ziel: Bestimmung der thermischen Stabilitéat und des Zersetzungsprofils von Ammoniumfumarat
durch Messung der Massenanderung als Funktion der Temperatur.

Gerat: Ein kalibriertes thermogravimetrisches Analysegerét (z. B. Mettler Toledo TGA/SDTA
851e oder ein gleichwertiges Gerat).[6]

Probenvorbereitung:

o Eine kleine Menge Ammoniumfumarat (typischerweise 5-10 mg) wird in einen inerten Tiegel
(z. B. Aluminiumoxid) eingewogen.[6]

e Die genaue Masse der Probe wird vom Gerat aufgezeichnet.
Experimentelle Bedingungen:

o Temperaturbereich: Raumtemperatur bis 400 °C (oder héher, je nach erwarteter
Zersetzung).

o Heizrate: Eine lineare Heizrate von 10 °C/min wird typischerweise verwendet.

e Atmosphére: Ein inertes Gas wie Stickstoff mit einer konstanten Flussrate (z. B. 30-50
ml/min), um eine oxidative Zersetzung zu verhindern.[6]

o Tiegel: Offener Aluminiumoxid- oder Platintiegel.

Durchfihrung:

o Der geflllte Tiegel wird in den TGA-Ofen gestellt.

o Das Experiment wird mit den oben genannten Parametern gestartet.

e Die Masse der Probe wird kontinuierlich aufgezeichnet, wéhrend die Temperatur ansteigt.

¢ Die resultierende TGA-Kurve (Masse vs. Temperatur) und ihre erste Ableitung (DTG-Kurve)
werden analysiert, um die Onset-Temperatur der Zersetzung und die Temperaturen der
maximalen Zersetzungsraten zu bestimmen.

Dynamische Differenzkalorimetrie (DSC)
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Ziel: Untersuchung der thermischen Ubergéange (z. B. Schmelzen, Kristallisation, Zersetzung)
von Ammoniumfumarat durch Messung des Warmeflusses in die oder aus der Probe als
Funktion der Temperatur.

Gerat: Ein kalibriertes dynamisches Differenzkalorimeter.
Probenvorbereitung:

» Eine kleine Menge Ammoniumfumarat (typischerweise 2-5 mg) wird in einen Aluminium-
DSC-Tiegel eingewogen.

o Der Tiegel wird hermetisch verschlossen, um eine Verdampfung vor der Zersetzung zu
verhindern.

Experimentelle Bedingungen:

o Temperaturbereich: Raumtemperatur bis 300 °C (oder héher, abhangig von der TGA-
Analyse).

e Heizrate: Eine lineare Heizrate von 10 °C/min.

o Atmosphare: Eine inerte Atmosphare (Stickstoff) mit einer konstanten Flussrate (z. B. 30-50
ml/min).

o Referenz: Ein leerer, hermetisch verschlossener Aluminiumtiegel.
Durchfiihrung:

e Der Proben- und der Referenztiegel werden in die DSC-Zelle eingebracht.
o Das Experiment wird mit den oben genannten Parametern gestartet.

o Der Warmeflussunterschied zwischen der Probe und der Referenz wird als Funktion der
Temperatur aufgezeichnet.

o Die resultierende DSC-Kurve wird auf endotherme (Schmelzen, Verdampfen) und exotherme
(Kristallisation, Zersetzung) Peaks analysiert.
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Visualisierung von Arbeitsablaufen und logischen
Beziehungen

Die folgenden Diagramme, die in der DOT-Sprache von Graphviz erstellt wurden,
veranschaulichen den experimentellen Arbeitsablauf fur die thermische Analyse und den
logischen Zusammenhang der Zersetzungswege.

Abbildung 1: Experimenteller Arbeitsablauf fir die thermische Analyse von Ammoniumfumarat.

Abbildung 2: Mdgliche Zersetzungswege von Ammoniumfumarat bei thermischer Belastung.

Diskussion der thermischen Stabilitat und
Zersetzungswege

Basierend auf der Analyse verwandter Ammoniumcarboxylat-Salze kénnen mehrere
Zersetzungswege fur Ammoniumfumarat postuliert werden.[9]

o Dissoziation in Saure und Ammoniak: Der wahrscheinlichste anfangliche Zersetzungsschritt
ist die reversible Dissoziation in seine Bestandteile: Fumarsaure und Ammoniak. Dieser
Prozess ist typisch fir Ammoniumsalze schwacher Sauren. Der Massenverlust in der TGA
wuirde der Freisetzung von Ammoniak entsprechen, gefolgt von der Sublimation oder
Zersetzung der verbleibenden Fumarsaure bei hbheren Temperaturen.

o Dehydratisierung zu Amid: Ein weiterer moglicher Weg ist die intramolekulare oder
intermolekulare Dehydratisierung unter Bildung von Fumaramid und Wasser. Dies wirde
ebenfalls zu einem Massenverlust in der TGA fuhren.

o Vollstéandige Zersetzung: Bei ausreichend hohen Temperaturen wird Ammoniumfumarat
wahrscheinlich einer vollstadndigen Zersetzung in kleinere gasférmige Produkte wie
Kohlendioxid, Wasser und Stickoxide unterliegen.

Die tatsachlichen Zersetzungswege und die damit verbundenen Temperaturen hangen stark
von den experimentellen Bedingungen ab, insbesondere von der Heizrate und der
Atmosphare. Eine gekoppelte TGA-Massenspektrometrie (TGA-MS) oder TGA-Fourier-
Transform-Infrarotspektroskopie (TGA-FTIR) wére erforderlich, um die bei der Zersetzung
entstehenden Gase zu identifizieren und die genauen Zersetzungswege zu bestatigen.
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Bedeutung fiir die Arzneimittelentwicklung

Das Verstandnis der thermischen Stabilitdt von Ammoniumfumarat ist fir Fachleute in der
Arzneimittelentwicklung von entscheidender Bedeutung:

o Formulierung: Die Kenntnis der Zersetzungstemperatur hilft bei der Auswahl geeigneter
Hilfsstoffe und Herstellungsverfahren (z. B. Granulierung, Tablettierung), bei denen erhohte
Temperaturen auftreten konnen.

o Herstellung: Prozesse wie das Trocknen mussen bei Temperaturen durchgefuhrt werden, die
deutlich unterhalb des Zersetzungsbeginns liegen, um die Integritat des Wirkstoffs zu
gewahrleisten. Die Empfehlung, Ammoniumfumarat nicht tiber 70 °C zu trocknen, ist hier ein
wichtiger Anhaltspunkt.[1]

e Lagerung und Haltbarkeit: Die thermische Stabilitéat beeinflusst die Lagerbedingungen und
die Haltbarkeit des Endprodukts. Eine Zersetzung im Laufe der Zeit kann die Wirksamkeit
des Arzneimittels verringern und zu Sicherheitsproblemen fihren.

e Salzauswahl: Bei der Auswahl von Salzen fiir neue chemische Wirkstoffe ist die thermische
Stabilitat ein wichtiger Screening-Parameter. Ein Salz mit einer hdheren
Zersetzungstemperatur ist im Allgemeinen fir die Entwicklung robuster Formulierungen
vorzuziehen.

Fazit

Die thermische Stabilitdt von Ammoniumfumarat ist ein kritischer Faktor flr seine Anwendung
in der pharmazeutischen Industrie. Obwohl detaillierte quantitative TGA- und DSC-Daten in der
wissenschatftlichen Literatur begrenzt sind, deuten die verfigbaren Informationen darauf hin,
dass die Zersetzung bei erhdhten Temperaturen ein wichtiger Aspekt ist. Die in diesem
Leitfaden beschriebenen Standard-Versuchsprotokolle fir die TGA- und DSC-Analyse bieten
einen robusten Rahmen fur die Charakterisierung der thermischen Eigenschaften von
Ammoniumfumarat und anderen pharmazeutischen Salzen. Ein grindliches Verstandnis
seines thermischen Verhaltens ist unerlasslich, um die Entwicklung sicherer, stabiler und
wirksamer Arzneimittel zu gewahrleisten. Zukinftige Studien, die gekoppelte Techniken wie
TGA-MS oder TGA-FTIR einsetzen, sind erforderlich, um die genauen Zersetzungsprodukte
und -wege aufzuklaren.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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